![molecular formula C8H8Cl2F3N B6161234 1-[3-chloro-4-(trifluoromethyl)phenyl]methanamine hydrochloride CAS No. 1807173-18-7](/img/no-structure.png)
1-[3-chloro-4-(trifluoromethyl)phenyl]methanamine hydrochloride
Overview
Description
1-[3-Chloro-4-(trifluoromethyl)phenyl]methanamine hydrochloride, also known as 1-CFTMA-HCl, is an organic compound that is used in a wide range of scientific research applications. It is a white crystalline solid with a molecular formula of C7H7Cl2F3N and a molecular weight of 230.07 g/mol. It is soluble in water and ethanol, and is stable under normal laboratory conditions.
Scientific Research Applications
1-[3-chloro-4-(trifluoromethyl)phenyl]methanamine hydrochloride has a wide range of scientific research applications, including use as a substrate for enzyme assays, as an inhibitor of enzymes, and as a ligand in receptor binding assays. It is also used in the synthesis of pharmaceuticals, in the study of enzyme kinetics, and in the study of drug metabolism.
Mechanism of Action
1-[3-chloro-4-(trifluoromethyl)phenyl]methanamine hydrochloride is a reversible inhibitor of enzymes, meaning that it binds to the active site of the enzyme and prevents the enzyme from catalyzing its reaction. This inhibition is reversible, meaning that the enzyme is able to regain its activity when the inhibitor is removed.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, to inhibit the activity of enzymes involved in the metabolism of lipids, and to inhibit the activity of enzymes involved in the metabolism of carbohydrates. In addition, it has been found to inhibit the activity of enzymes involved in the synthesis of prostaglandins and to inhibit the activity of enzymes involved in the synthesis of cholesterol.
Advantages and Limitations for Lab Experiments
1-[3-chloro-4-(trifluoromethyl)phenyl]methanamine hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive, has a wide range of applications, is highly soluble in water and ethanol, and is stable under normal laboratory conditions. However, it is important to note that it is a reversible inhibitor of enzymes, meaning that the enzyme can regain its activity when the inhibitor is removed.
Future Directions
1-[3-chloro-4-(trifluoromethyl)phenyl]methanamine hydrochloride has a wide range of potential future applications. These include its use in the study of enzyme kinetics, drug metabolism, and receptor binding assays. In addition, it could be used in the synthesis of pharmaceuticals and in the development of new drugs. It could also be used in the study of the role of enzymes in disease processes, and in the study of the effects of drugs on the body. Finally, it could be used to develop new methods of drug delivery and to develop new methods of drug targeting.
Synthesis Methods
1-[3-chloro-4-(trifluoromethyl)phenyl]methanamine hydrochloride can be synthesized by reacting 3-chloro-4-(trifluoromethyl)aniline with methylchloroamine in the presence of an acid catalyst. The reaction is carried out in an inert atmosphere and the product is isolated and purified by recrystallization.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[3-chloro-4-(trifluoromethyl)phenyl]methanamine hydrochloride involves the reaction of 3-chloro-4-(trifluoromethyl)benzaldehyde with methylamine followed by reduction of the resulting imine to the corresponding amine. The amine is then reacted with hydrochloric acid to yield the final product.", "Starting Materials": [ "3-chloro-4-(trifluoromethyl)benzaldehyde", "methylamine", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-chloro-4-(trifluoromethyl)benzaldehyde is reacted with excess methylamine in ethanol to form the imine intermediate.", "Step 2: The imine intermediate is reduced to the corresponding amine using sodium borohydride as the reducing agent.", "Step 3: The amine is then reacted with hydrochloric acid to yield 1-[3-chloro-4-(trifluoromethyl)phenyl]methanamine hydrochloride as the final product." ] } | |
| 1807173-18-7 | |
Molecular Formula |
C8H8Cl2F3N |
Molecular Weight |
246.1 |
Purity |
95 |
Origin of Product |
United States |
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